Cas no 2770546-25-1 ((9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate
• CAS No: 2770546-25-1
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 6170755
• PubChem ID: 165994059
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770546-25-1
• (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate
• EN300-37397390

• Inchi： 1S/C21H21NO2/c1-14-11-15(12-14)22(2)21(23)24-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,1,11-13H2,2H3
• InChI Key： OVZCSQGIEUYBMZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1CC(=C)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 319.157228913g/mol
• Monoisotopic Mass: 319.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate

Research Briefing on (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate (CAS: 2770546-25-1)

In recent years, the compound (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate (CAS: 2770546-25-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethyl carbamate structure, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate involves a multi-step process, with recent studies highlighting improved methodologies for higher yields and purity. Researchers have employed advanced techniques such as solid-phase synthesis and microwave-assisted reactions to optimize the production of this compound. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications.

Biological evaluations of this compound have revealed its potential as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that it exhibits inhibitory effects on certain proteases and kinases, which are often implicated in cancer and inflammatory diseases. The presence of the fluorenylmethyl group appears to enhance the compound's binding affinity to target proteins, making it a valuable candidate for further drug development.

In addition to its enzymatic modulation, (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate has also been investigated for its role in prodrug design. The carbamate moiety serves as a protective group, which can be cleaved under specific physiological conditions to release active drug molecules. This property is particularly advantageous for improving the bioavailability and targeted delivery of therapeutics.

Recent studies have also explored the compound's potential in combinatorial chemistry and high-throughput screening. Its structural versatility allows for the generation of diverse derivatives, which can be screened for novel biological activities. This approach has led to the identification of several lead compounds with enhanced pharmacological profiles.

Despite these promising findings, challenges remain in the clinical translation of (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (9H-fluoren-9-yl)methyl N-methyl-N-(3-methylidenecyclobutyl)carbamate (CAS: 2770546-25-1) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Continued research and development efforts are expected to unlock its full potential in addressing unmet medical needs.